Cas no 13595-43-2 (N-(3-Aminopropyl)-N-butyl-N-methylamine)

• Product Name: N-(3-Aminopropyl)-N-butyl-N-methylamine
• CAS No: 13595-43-2
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 119765
• PubChem ID: 7138379
• Update Time: 2025-07-18

N-(3-Aminopropyl)-N-butyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-butyl-N1-methyl-
• N-(3-AMINOPROPYL)-N-BUTYL-N-METHYLAMINE
• N'-butyl-N'-methylpropane-1,3-diamine
• (3-aminopropyl)(butyl)methylamine
• N-Butyl-N-methyl-propandiyldiamin
• N-butyl-N-methylpropane-1,3-diamine
• N-butyl-N-methyl-propanediyldiamine
• 3-aminopropyl-butyl-methyl-amine
• N-butyl-N-methyl-propane-1,3-diamine
• LS-02620
• DTXSID80427958
• 13595-43-2
• MFCD06446872
• AKOS000124275
• SCHEMBL3323436
• ALBB-007150
• STK504335
• DB-230932
• N-(3-Aminopropyl)-N-butyl-N-methylamine

• MDL： MFCD06446872
• Inchi： 1S/C8H20N2/c1-3-4-7-10(2)8-5-6-9/h3-9H2,1-2H3
• InChI Key： FOIBZJBVQYLKTC-UHFFFAOYSA-N
• SMILES： N(C)(CCCN)CCCC

Computed Properties

• Exact Mass: 144.16300
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 1.76740

N-(3-Aminopropyl)-N-butyl-N-methylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3-Aminopropyl)-N-butyl-N-methylamine

Comprehensive Overview of N-(3-Aminopropyl)-N-butyl-N-methylamine (CAS No. 13595-43-2)

N-(3-Aminopropyl)-N-butyl-N-methylamine (CAS No. 13595-43-2) is a versatile amine derivative widely used in organic synthesis, pharmaceutical intermediates, and specialty chemical applications. This compound, characterized by its branched alkylamine structure, has garnered significant attention due to its unique reactivity and functional group compatibility. Researchers and industries frequently search for "N-(3-Aminopropyl)-N-butyl-N-methylamine uses" or "CAS 13595-43-2 suppliers," reflecting its commercial and scientific relevance.

The molecular structure of N-(3-Aminopropyl)-N-butyl-N-methylamine combines a primary amine, a butyl group, and a methyl substituent, offering balanced lipophilicity and reactivity. This makes it valuable in designing drug delivery systems and catalysts. Recent trends highlight its role in "green chemistry applications" and "bioactive molecule synthesis," aligning with the growing demand for sustainable chemical processes. Analytical techniques like GC-MS and NMR are commonly employed to verify its purity, a topic frequently queried as "how to analyze CAS 13595-43-2."

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